4-methoxy-N-[1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethyl]benzamide

• IUPAC Name: 4-methoxy-N-[1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]benzamide
• InChI: InChI=1S/C20H23NO2/c1-14(17-8-7-15-5-3-4-6-18(15)13-17)21-20(22)16-9-11-19(23-2)12-10-16/h7-14H,3-6H2,1-2H3,(H,21,22)
• InChI Key: YNHOQXWIXZWXJD-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=C(CCCC2)C=C1)NC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C20H23NO2
• Molecular Weight: 309.4 g/mol

Description

4-methoxy-N-[1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethyl]benzamide, also known as MTNB, is a synthetic compound that has been studied for its potential use in scientific research. MTNB is a small molecule that belongs to the class of benzamides. It has been shown to have a high affinity for certain receptors in the brain, which makes it a promising candidate for further study.

Mechanism of Action

4-methoxy-N-[1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethyl]benzamide acts as a selective agonist for certain receptors in the brain, particularly the 5-HT1A and 5-HT7 receptors. These receptors are involved in a variety of physiological and pathological processes, including mood regulation, anxiety, and pain perception. By selectively activating these receptors, 4-methoxy-N-[1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethyl]benzamide has the potential to modulate these processes in a specific and targeted manner.
Biochemical and physiological effects:
4-methoxy-N-[1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethyl]benzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the release of various neurotransmitters, including serotonin, dopamine, and norepinephrine. It has also been shown to have anxiolytic and antidepressant effects in animal models. Additionally, 4-methoxy-N-[1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethyl]benzamide has been shown to have analgesic effects in animal models of pain.

Advantages and Limitations for Lab Experiments

4-methoxy-N-[1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethyl]benzamide has several advantages for use in lab experiments. It is a small molecule that can be easily synthesized and purified. It has a high affinity for certain receptors in the brain, which makes it a promising candidate for further study. However, there are also limitations to its use. 4-methoxy-N-[1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethyl]benzamide has a relatively short half-life, which can make it difficult to study its long-term effects. Additionally, its effects may be influenced by other factors, such as the presence of other drugs or environmental factors.

Future Directions

There are several future directions for the study of 4-methoxy-N-[1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethyl]benzamide. One area of interest is its potential use in the treatment of mood disorders, such as depression and anxiety. Additionally, it may have potential as an analgesic for the treatment of chronic pain. Further studies are needed to investigate its long-term effects and potential side effects. Additionally, the development of more selective agonists for specific receptors may lead to new insights into the role of these receptors in various physiological and pathological processes.

Scientific Research Applications

4-methoxy-N-[1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethyl]benzamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for certain receptors in the brain, which makes it a promising candidate for further study. 4-methoxy-N-[1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethyl]benzamide has been used in studies to investigate the role of these receptors in various physiological and pathological processes.